Physicochemical Properties of 1-Butyl-1-methylpiperidinium Bis(trifluoromethylsulfonyl)imide ([Bmpip][NTf2]): A Technical Guide
Physicochemical Properties of 1-Butyl-1-methylpiperidinium Bis(trifluoromethylsulfonyl)imide ([Bmpip][NTf2]): A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the core physicochemical properties of the ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, commonly referred to as [Bmpip][NTf2]. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development and other scientific fields who are considering or currently utilizing this ionic liquid in their work.
Introduction
[Bmpip][NTf2] is a hydrophobic, air- and water-stable ionic liquid that has garnered significant interest for a variety of applications, including as electrolytes in energy storage devices, green solvents in chemical synthesis, and as media for electrochemical processes.[1] Its unique combination of properties, such as high thermal stability, low volatility, and a wide electrochemical window, makes it a versatile and promising material for advanced scientific and industrial applications.[1][2] This guide details its key physicochemical characteristics, the methodologies for their determination, and the relationship between its structure and properties.
Core Physicochemical Properties
The physicochemical properties of [Bmpip][NTf2] are summarized in the tables below. These values have been compiled from various sources and represent typical measurements. It is important to note that properties such as viscosity and conductivity are highly dependent on temperature and purity.
Table 1: General and Physical Properties of [Bmpip][NTf2]
| Property | Value | Temperature (°C) | Reference |
| Molecular Formula | C₁₂H₂₂F₆N₂O₄S₂ | - | [1][3] |
| Molecular Weight | 436.43 g/mol | - | [1][3][4] |
| Appearance | Colorless to slightly yellow liquid | Room Temperature | [1][5] |
| Density | 1.39 g/cm³ | 20 | [4][5][6] |
| Density | 1.38 g/cm³ | 23 | [2] |
| Refractive Index (n20D) | 1.43 | 20 | [1] |
| Melting Point | < Room Temperature | - | [2] |
Table 2: Transport and Electrochemical Properties of [Bmpip][NTf2]
| Property | Value | Temperature (°C) | Reference |
| Viscosity | 173 cP | 25 | [2] |
| Conductivity | 0.84 mS/cm | 25 | [2] |
| Electrochemical Window | 3.7 V | - | [2] |
Experimental Protocols
The following sections describe detailed methodologies for the determination of the key physicochemical properties of ionic liquids like [Bmpip][NTf2].
Density Measurement
Principle: The density of a liquid is its mass per unit volume. For ionic liquids, a common and accurate method for density determination is the use of a vibrating U-tube densimeter. The instrument measures the oscillation frequency of a U-shaped tube filled with the sample. This frequency is directly related to the density of the liquid.
Apparatus:
-
Vibrating U-tube densimeter (e.g., Anton Paar DMA series)
-
Temperature-controlled circulating bath
-
Syringe for sample injection
-
High-purity solvents for cleaning (e.g., acetone, ethanol)
Procedure:
-
Calibration: The densimeter is calibrated using two standards of known density, typically dry air and deionized water, at the desired measurement temperature.
-
Sample Preparation: The ionic liquid sample is degassed to remove any dissolved gases that could affect the density measurement. This can be achieved by placing the sample under a vacuum for a specified period.
-
Measurement: The degassed ionic liquid is injected into the U-tube of the densimeter using a syringe, ensuring no air bubbles are present. The instrument is allowed to thermally equilibrate at the set temperature.
-
Data Acquisition: Once the temperature and oscillation frequency stabilize, the density reading is recorded. Measurements are typically repeated multiple times to ensure reproducibility.
-
Cleaning: After measurement, the U-tube is thoroughly cleaned with appropriate solvents and dried with a stream of dry air or nitrogen.
Viscosity Measurement
Principle: Viscosity is a measure of a fluid's resistance to flow. For ionic liquids, which can have a wide range of viscosities, a common method is the use of a capillary viscometer, such as a Cannon-Fenske or Ubbelohde type. The viscosity is determined by measuring the time it takes for a fixed volume of the liquid to flow through a calibrated capillary under the influence of gravity.
Apparatus:
-
Capillary viscometer (e.g., Cannon-Fenske or Ubbelohde)
-
Constant temperature water bath with precise temperature control
-
Stopwatch
-
Pipette for sample loading
Procedure:
-
Viscometer Selection: A viscometer with an appropriate capillary size for the expected viscosity range of the ionic liquid is chosen.
-
Cleaning and Drying: The viscometer is thoroughly cleaned with a suitable solvent and dried completely.
-
Sample Loading: A precise volume of the ionic liquid is introduced into the viscometer.
-
Thermal Equilibration: The viscometer is vertically mounted in the constant temperature bath and allowed to equilibrate for a sufficient time (e.g., 15-20 minutes).
-
Measurement: The ionic liquid is drawn up through the capillary to a point above the upper timing mark. The time taken for the liquid meniscus to pass between the upper and lower timing marks is measured with a stopwatch.
-
Calculation: The kinematic viscosity (ν) is calculated using the equation ν = C * t, where C is the viscometer constant and t is the measured flow time. The dynamic viscosity (η) can then be calculated by multiplying the kinematic viscosity by the density (ρ) of the ionic liquid at the same temperature (η = ν * ρ).
Conductivity Measurement
Principle: Ionic conductivity is a measure of a material's ability to conduct an electric current via the movement of ions. It is determined by measuring the resistance of the ionic liquid between two electrodes of a known geometry.
Apparatus:
-
Conductivity meter with a temperature probe
-
Conductivity cell (probe) with platinum electrodes
-
Constant temperature bath
-
Standard potassium chloride (KCl) solutions for calibration
Procedure:
-
Cell Constant Determination: The conductivity cell is calibrated using standard KCl solutions of known conductivity. This determines the cell constant, which accounts for the geometry of the electrodes.
-
Sample Preparation: The ionic liquid is placed in a measurement cell and allowed to reach thermal equilibrium in the constant temperature bath.
-
Measurement: The conductivity probe is immersed in the ionic liquid, ensuring the electrodes are fully covered. The conductivity meter applies an alternating voltage to the electrodes and measures the resulting current to determine the conductance.
-
Data Recording: The conductivity value, corrected for temperature, is recorded from the meter. It is crucial to ensure the sample is free from impurities, especially water, as they can significantly affect the conductivity.[6]
Thermal Stability Analysis
Principle: The thermal stability of an ionic liquid is typically evaluated using thermogravimetric analysis (TGA). TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. The decomposition temperature is a key parameter obtained from this analysis.
Apparatus:
-
Thermogravimetric analyzer (TGA)
-
Sample pans (e.g., platinum or alumina)
-
Inert gas supply (e.g., nitrogen or argon)
Procedure:
-
Sample Preparation: A small, accurately weighed amount of the ionic liquid (typically 5-10 mg) is placed in a TGA sample pan.
-
Instrument Setup: The TGA is purged with an inert gas to provide a non-reactive atmosphere. The desired temperature program is set, which usually involves a linear heating rate (e.g., 10 °C/min) over a wide temperature range (e.g., from room temperature to 600 °C).[2]
-
Analysis: The TGA continuously monitors and records the sample's mass as the temperature increases.
-
Data Interpretation: The resulting TGA curve plots mass loss versus temperature. The onset decomposition temperature (T_onset) is often determined as the temperature at which a significant mass loss begins.
Electrochemical Window Measurement
Principle: The electrochemical window (EW) of an electrolyte is the range of potentials over which the electrolyte is electrochemically stable, meaning it does not undergo oxidation or reduction. It is typically determined using cyclic voltammetry (CV).
Apparatus:
-
Potentiostat
-
Three-electrode electrochemical cell (containing a working electrode, a reference electrode, and a counter electrode)
-
Inert atmosphere glovebox (to exclude moisture and oxygen)
Procedure:
-
Cell Assembly: The electrochemical cell is assembled inside a glovebox. A polished working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/Ag⁺), and a counter electrode (e.g., platinum wire) are used.
-
Electrolyte Preparation: The ionic liquid is dried under vacuum to remove any residual water before being used as the electrolyte.
-
Cyclic Voltammetry: A cyclic voltammogram is recorded by sweeping the potential of the working electrode in both the positive (anodic) and negative (cathodic) directions and measuring the resulting current.
-
EW Determination: The electrochemical window is determined from the voltammogram as the potential range between the onset of the anodic (oxidation) and cathodic (reduction) currents. A current density cutoff (e.g., 0.5 or 1.0 mA/cm²) is typically used to define these limits.
Structure-Property Relationships and Experimental Workflows
The physicochemical properties of [Bmpip][NTf2] are intrinsically linked to its molecular structure. The following diagrams illustrate these relationships and a typical experimental workflow for characterization.
Caption: Structure-property relationships in [Bmpip][NTf2].
Caption: Experimental workflow for physicochemical characterization.
Conclusion
1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide ([Bmpip][NTf2]) exhibits a favorable combination of physicochemical properties, including high thermal stability, low volatility, and a wide electrochemical window. These characteristics make it a compelling candidate for a range of applications in research and industry. This guide provides essential data and standardized methodologies to assist scientists and engineers in the effective utilization and characterization of this versatile ionic liquid. It is recommended that users always refer to the specific safety data sheet (SDS) for handling and disposal information.
References
- 1. mdpi.com [mdpi.com]
- 2. ajer.org [ajer.org]
- 3. Collection - Comprehensive Investigation on the Thermal Stability of 66 Ionic Liquids by Thermogravimetric Analysis - Industrial & Engineering Chemistry Research - Figshare [acs.figshare.com]
- 4. Electrical Conductivity of Ionic Liquids 1-Hexyl-3-Methylimidazolium Chloride (HMIM) and 1-Methyl-3-Octylimidazolium Chloride (OMIM) in Mixtures with Selected Alkoxy Alcohols over a Wide Temperature Range - PMC [pmc.ncbi.nlm.nih.gov]
- 5. pubs.acs.org [pubs.acs.org]
- 6. Experiences with an Inquiry-Based Ionic Liquid Module in an Undergraduate Physical Chemistry Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
